Arbidol Hydrochloride

• CAS No.: 131707-23-8
• Product Name: Arbidol Hydrochloride
• Molecular Formula: C22H26BrClN2O3S
• Molecular Weight: 513.9 g/mol
• IUPAC Name: ethyl 6-bromo-4-[(dimethylamino)methyl]-5-hydroxy-1-methyl-2-(phenylsulfanylmethyl)indole-3-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C22H25BrN2O3S.ClH/c1-5-28-22(27)20-18(13-29-14-9-7-6-8-10-14)25(4)17-11-16(23)21(26)15(19(17)20)12-24(2)3;/h6-11,26H,5,12-13H2,1-4H3;1H
• Standard InChIKey: OMZHXQXQJGCSKN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=CC(=C(C(=C21)CN(C)C)O)Br)C)CSC3=CC=CC=C3.Cl
• Canonical SMILES: CCOC(=O)C1=C(N(C2=CC(=C(C(=C21)CN(C)C)O)Br)C)CSC3=CC=CC=C3.Cl
• Description: Arbidol hydrochloride (ARB), also called umifenovir hydrochlorid, is a small monocular compound. It is used to prevent severe pneumonia and virus-associated cytokine dysregulation induced by influenza viruses (IFV). ARB also possesses some immunomodulatory properties, including the effects of interferon induction and macrophage activation. Arbidol prevents contact between the virus and target host cells. Fusion between the viral capsid and the cell membrane of the target cell is inhibited, preventing viral infection. Because arbidol targets a common critical step for viral replication, it is effective against numerous viruses, including influenza A, B, and C and hepatitis B and C (IC50 s range from 3-12.5 µg/ml). Besides its antiviral action, arbidol has been reported to produce an immunomodulatory response by inducing interferon production and stimulating the phagocytic function of macrophages. Clinical studies against SARS-CoV-2 are ongoing to test the efficacy and safety of Arbidol hydrochloride in the treatment of coronavirus disease 2019 (COVID-19).
• Purity: 99%
• Solubility: Soluble in DMSO, not in water
• Synonyms: Arbidol Hydrochloride; 131707-23-8; Arbidol HCl; Umifenovir hydrochloride; Arbidol (hydrochloride); Umifenovir HCl
• Reference: 1: Li MK, Liu YY, Wei F, et al. Antiviral activity of arbidol hydrochloride against herpes simplex virus I in vitro and in vivo. Int J Antimicrob Agents. 2018;51(1):98–106. doi:10.1016/j.ijantimicag.2017.09.001; 2: Wang Y, Ding Y, Yang C, et al. Inhibition of the infectivity and inflammatory response of influenza virus by Arbidol hydrochloride in vitro and in vivo (mice and ferret). Biomed Pharmacother. 2017;91:393–401. doi:10.1016/j.biopha.2017.04.091; 3: Du Q, Gu Z, Leneva I, et al. The antiviral activity of arbidol hydrochloride against herpes simplex virus type II (HSV-2) in a mouse model of vaginitis. Int Immunopharmacol. 2019;68:58–67. doi:10.1016/j.intimp.2018.09.043; 4: Zhang XQ, Dai JP, Cai BQ. Zhongguo Yi Xue Ke Xue Yuan Xue Bao. 2012;34(2):126–129. doi:10.3881/j.issn.1000-503X.2012.02.005; 5: Liu Q, Xiong HR, Lu L, et al. Antiviral and anti-inflammatory activity of arbidol hydrochloride in influenza A (H1N1) virus infection. Acta Pharmacol Sin. 2013;34(8):1075–1083. doi:10.1038/aps.2013.54; 6: Haviernik J, Štefánik M, Fojtíková M, et al. Arbidol (Umifenovir): A Broad-Spectrum Antiviral Drug That Inhibits Medically Important Arthropod-Borne Flaviviruses. Viruses. 2018;10(4):184. Published 2018 Apr 10. doi:10.3390/v10040184; 7: Fink SL, Vojtech L, Wagoner J, et al. The Antiviral Drug Arbidol Inhibits Zika Virus. Sci Rep. 2018;8(1):8989. Published 2018 Jun 12. doi:10.1038/s41598-018-27224-4; 8: Kadam RU, Wilson IA. Structural basis of influenza virus fusion inhibition by the antiviral drug Arbidol. Proc Natl Acad Sci U S A. 2017;114(2):206–214. doi:10.1073/pnas.1617020114; 9: Hulseberg CE, Fénéant L, Szymańska-de Wijs KM, et al. Arbidol and Other Low-Molecular-Weight Drugs That Inhibit Lassa and Ebola Viruses. J Virol. 2019;93(8):e02185-18. Published 2019 Apr 3. doi:10.1128/JVI.02185-18; 10: Blaising J, Polyak SJ, Pécheur EI. Arbidol as a broad-spectrum antiviral: an update. Antiviral Res. 2014;107:84–94. doi:10.1016/j.antiviral.2014.04.006
• PubChem Compound: 9958103
• Last Modified: Nov 11 2021